Cas no 2171949-74-7 (4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid)

• Product Name: 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• CAS No: 2171949-74-7
• MF: C₂₆H₂₂N₂O₅
• MW: 442.463286876678
• CID: 5986511
• PubChem ID: 165546429
• Update Time: 2025-06-15

4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• 2171949-74-7
• EN300-1489859
• 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]benzoic acid

• Inchi： 1S/C26H22N2O5/c29-23(30)16-9-11-17(12-10-16)27-24(31)26(13-14-26)28-25(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22H,13-15H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QSPNUCULMWVYNQ-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 442.15287181g/mol
• Monoisotopic Mass: 442.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid

Professional Introduction to 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic Acid (CAS No. 2171949-74-7)

4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid, with the CAS number 2171949-74-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit remarkable structural and functional properties, making it a subject of intense study in various scientific disciplines.

The molecular structure of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid is characterized by its intricate arrangement of functional groups, including a cyclopropane ring, an amide linkage, and a benzoic acid moiety. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in synthetic chemistry and drug development. This unique structural configuration imparts distinct chemical and biological properties, making it a valuable candidate for exploring new therapeutic avenues.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The cyclopropaneamidobenzoic acid moiety in this compound has been identified as a key structural feature that contributes to its bioactivity. Studies have shown that such structural motifs can interact with specific biological targets, leading to potential therapeutic effects. For instance, derivatives of benzoic acid have been widely studied for their anti-inflammatory and analgesic properties.

The Fmoc group in the molecular structure of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid is particularly noteworthy, as it is commonly used in peptide synthesis and drug development. The Fmoc group provides a protective function for the amino group during synthetic processes, allowing for precise control over the formation of peptide bonds. This feature makes the compound an attractive building block for designing more complex molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling studies on 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid have revealed potential interactions with various enzymes and receptors. These insights have guided the design of modified derivatives aimed at enhancing specificity and efficacy. Such computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further investigation.

The synthesis of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide valuable insights into the development of similar compounds.

In the realm of biomedical research, cyclopropaneamidobenzoic acid derivatives have shown promise in various preclinical studies. The ability to modulate biological pathways without significant off-target effects is crucial for developing safe and effective therapeutics. Preliminary data suggest that compounds like 4-1-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. Further investigation is warranted to validate these findings and explore potential clinical applications.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many biologically active compounds are derived from natural sources, which serve as rich repositories of structurally diverse molecules. The benzoic acid moiety in this compound shares structural similarities with several natural products known for their pharmacological properties. By leveraging such natural scaffolds, researchers can accelerate the discovery of novel therapeutics with improved efficacy and reduced side effects.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protective group during synthesis but also contributes to the overall stability and solubility of the compound. This feature is particularly important for pharmaceutical applications, where physicochemical properties significantly influence drug delivery and bioavailability. Optimizing these properties is essential for developing compounds that can effectively reach their target sites within the body.

In conclusion, 4-1-( {(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid (CAS No. 2171949-74-7) is a multifaceted compound with significant potential in chemical and biomedical research. Its unique structural features, combined with its predicted bioactivity, make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.